3-{hydroxy[(2-oxo-1-azepanyl)methyl]phosphoryl}propanoic acid
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Overview
Description
3-{hydroxy[(2-oxo-1-azepanyl)methyl]phosphoryl}propanoic acid is a useful research compound. Its molecular formula is C10H18NO5P and its molecular weight is 263.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 263.09225967 g/mol and the complexity rating of the compound is 344. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Overview of Phosphonic Acids
Phosphonic acids, characterized by a phosphorus atom bonded to three oxygen atoms and one carbon atom, have versatile applications across chemistry, biology, and physics. Their bioactive properties enable their use in drugs, pro-drugs, bone targeting, design of supramolecular or hybrid materials, surface functionalization, analytical purposes, medical imaging, and as phosphoantigens. The synthesis of phosphonic acids is crucial for various research projects, with dealkylation of dialkyl phosphonates under acidic conditions or the McKenna procedure being efficient methods for their preparation (Sevrain et al., 2017).
Antioxidant Properties of Hydroxycinnamic Acids
Hydroxycinnamic acids (HCAs) possess significant biological properties, including antioxidant activities. Structure-activity relationship (SAR) studies have shown the importance of an unsaturated bond in the side chain and modifications of the aromatic ring and carboxylic function for their activity. These findings highlight the potential of HCAs in managing oxidative stress-related diseases (Razzaghi-Asl et al., 2013).
Environmental Behavior of Parabens
Parabens, esters of para-hydroxybenzoic acid, are used as preservatives in various products. Despite being considered as emerging contaminants, their occurrence, fate, and behavior in aquatic environments have been documented. Parabens are always present at low concentrations in effluents from wastewater treatment plants, surface water, and sediments. Their biodegradability and the presence of chlorinated by-products in water raise concerns about their environmental impact and necessitate further toxicity studies (Haman et al., 2015).
Applications and Photoactivity of Hydroxy Acids
Hydroxy acids (HAs) are used in cosmetic and therapeutic formulations for their beneficial skin effects. These compounds, including α-hydroxy acids, β-hydroxy acids, polyhydroxy acids, and bionic acids, have applications as cosmetic and therapeutic agents. Their safety, especially regarding prolonged use on sun-exposed skin, and their effects on melanogenesis, tanning, and photocarcinogenesis are important for their application in dermatology (Kornhauser et al., 2010).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
3-[hydroxy-[(2-oxoazepan-1-yl)methyl]phosphoryl]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18NO5P/c12-9-4-2-1-3-6-11(9)8-17(15,16)7-5-10(13)14/h1-8H2,(H,13,14)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPHMGUXAEDVWCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=O)N(CC1)CP(=O)(CCC(=O)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18NO5P |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.